Cas no 90633-21-9 (4-bromo-1-(propan-2-yl)piperidine)

• Product Name: 4-bromo-1-(propan-2-yl)piperidine
• CAS No: 90633-21-9
• MF: C₈H₁₆BrN
• MW: 206.123341560364
• CID: 4303315
• Update Time: 2025-11-01

4-bromo-1-(propan-2-yl)piperidine Chemical and Physical Properties

Names and Identifiers

• Piperidine, 4-bromo-1-(1-methylethyl)-
• 4-bromo-1-(propan-2-yl)piperidine

• Inchi： 1S/C8H16BrN/c1-7(2)10-5-3-8(9)4-6-10/h7-8H,3-6H2,1-2H3
• InChI Key： AMWCBZBBNASQDZ-UHFFFAOYSA-N
• SMILES： N1(C(C)C)CCC(Br)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 4-bromo-1-(propan-2-yl)piperidine

Comprehensive Overview of 4-bromo-1-(propan-2-yl)piperidine (CAS No. 90633-21-9): Properties, Applications, and Industry Insights

4-bromo-1-(propan-2-yl)piperidine (CAS No. 90633-21-9) is a specialized organic compound belonging to the piperidine derivatives family. This brominated heterocyclic structure has garnered significant attention in pharmaceutical and agrochemical research due to its unique molecular framework. The compound's isopropyl-substituted piperidine core combined with a bromine functional group at the 4-position creates valuable reactivity for various synthetic applications.

Recent trends in drug discovery have shown growing interest in piperidine-based compounds, with researchers frequently searching for "modified piperidine synthesis" and "halogenated heterocycles applications." The 4-bromo substitution pattern in particular enables diverse chemical transformations, making this compound a versatile building block for medicinal chemistry projects. Analytical techniques like NMR spectroscopy and mass spectrometry confirm its structural integrity, with purity levels exceeding 95% in commercial samples.

The physicochemical properties of 90633-21-9 include moderate water solubility (approximately 1.2 g/L at 20°C) and good stability under inert atmospheres. Its lipophilic character (logP ~2.8) makes it particularly useful for designing compounds with enhanced blood-brain barrier permeability—a hot topic in neurological drug development. Industry professionals often search for "piperidine bromination methods" and "isopropyl piperidine derivatives," reflecting the compound's relevance in contemporary research.

In material science applications, 4-bromo-1-(propan-2-yl)piperidine serves as a precursor for liquid crystal materials and coordination complexes. The bromine atom facilitates cross-coupling reactions via Buchwald-Hartwig or Suzuki-Miyaura protocols, addressing the growing demand for "heterocyclic coupling partners" in synthetic chemistry. Thermal analysis reveals decomposition above 220°C, suggesting suitability for various high-temperature processes.

Environmental and safety assessments indicate that proper handling procedures should be followed, though the compound doesn't fall under restricted categories. Researchers emphasize "green chemistry approaches" for its synthesis, aligning with current sustainability trends. The propan-2-yl (isopropyl) group contributes to the molecule's stereoelectronic properties, influencing its conformational behavior—a subject of multiple computational chemistry studies.

Quality control protocols for CAS 90633-21-9 typically involve HPLC analysis with UV detection (λ=254 nm) and residual solvent testing. The compound's growing importance is evidenced by increasing patent filings mentioning "brominated piperidine intermediates" in drug development pipelines. Its compatibility with continuous flow chemistry systems makes it attractive for modern process intensification strategies.

Future research directions may explore the compound's potential in catalysis and functional material design, particularly in emerging fields like organic electronics. The scientific community continues investigating "structure-activity relationships" of similar halogenated nitrogen heterocycles, with 4-bromo-1-(propan-2-yl)piperidine serving as a valuable reference compound. Proper storage recommendations include protection from light at 2-8°C under nitrogen atmosphere to maintain optimal stability.